Cas no 1381757-44-3 (Dabigatran Etexilate N-Oxide)

• Product Name: Dabigatran Etexilate N-Oxide
• CAS No: 1381757-44-3
• MF: C₃₄H₄₁N₇O₆
• MW: 643.732647657394
• CID: 1062144
• PubChem ID: 152759967
• Update Time: 2025-04-20

Dabigatran Etexilate N-Oxide Chemical and Physical Properties

Names and Identifiers

• Dabigatran Etexilate N-Oxide
• Dabigatran Etexilate N-Oxide Inner Salt
• 2-(N-(3-ethoxy-3-oxopropyl)-2-(((4-(N-((hexyloxy)carbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-1H-benzo[d]imidazole-5-carboxamido)pyridine 1-oxide? (Dabigatran Impurity pound(c)
• Urolithin M3
• CS-0165914
• 1381757-44-3

• Inchi： 1S/C34H41N7O6/c1-4-6-7-10-21-47-34(44)38-32(35)24-12-15-26(16-13-24)36-23-29-37-27-22-25(14-17-28(27)39(29)3)33(43)40(20-18-31(42)46-5-2)30-11-8-9-19-41(30)45/h8-9,11-17,19,22,36H,4-7,10,18,20-21,23H2,1-3H3,(H2,35,38,44)
• InChI Key： ODWAOSMOSLZPGX-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC(=CC=1)NCC1=NC2C=C(C(N(C3C=CC=C[N+]=3[O-])CCC(=O)OCC)=O)C=CC=2N1C)=N)=O)CCCCCC

Computed Properties

• Exact Mass: 643.31183205g/mol
• Monoisotopic Mass: 643.31183205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 18
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 164Ų

Dabigatran Etexilate N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles